Sodium 3,4,5-Trimethoxycinnamate
Overview
Description
Sodium 3,4,5-Trimethoxycinnamate is a chemical compound used for laboratory research purposes . Its molecular formula is C12H13NaO5 and it has a molecular weight of 260.22 .
Molecular Structure Analysis
The molecular structure of Sodium 3,4,5-Trimethoxycinnamate consists of 12 carbon atoms, 13 hydrogen atoms, 1 sodium atom, and 5 oxygen atoms . The exact structure is not available in the search results.Physical And Chemical Properties Analysis
Sodium 3,4,5-Trimethoxycinnamate is a solid at 20 degrees Celsius . Other physical and chemical properties are not available in the search results.Scientific Research Applications
Anti-Inflammatory Effects
Sodium 3,4,5-Trimethoxycinnamate has been found to suppress inflammation in RAW264.7 macrophages and block macrophage–adipocyte interaction . It was observed that the compound suppressed LPS+IFNγ-induced release of TNFα, IL-6 and IL-1β, as well as NO/iNOS and PGE 2 /COX-2 levels in RAW264.7 cells . This suggests that Sodium 3,4,5-Trimethoxycinnamate could be used in the treatment of diseases characterized by chronic inflammation .
Antioxidant Activities
The compound has been shown to enhance DNA binding of Nrf2 and increase ARE-luciferase activity . This suggests that Sodium 3,4,5-Trimethoxycinnamate has antioxidant properties, which could be beneficial in conditions where oxidative stress plays a role .
Inhibition of Macrophage–Adipocyte Interaction
In a macrophage–adipocyte co-culture, Sodium 3,4,5-Trimethoxycinnamate reduced the release of TNFα, IL-6, IL-1β, MCP-1 and RANTES, while enhancing glucose uptake and activation of AMPKα . This indicates that the compound could have potential applications in the treatment of metabolic disorders .
Whitening Efficacy
Sodium 3,4,5-Trimethoxycinnamate has been shown to have significant whitening efficacy in various melanocytes and human skin equivalents . It was found to suppress melanin transfer into multiple epidermal layers from melanocytes as well as melanin synthesis in human skin equivalent . This suggests that the compound could be used as a depigmentary agent to treat pigmentary disorders, or as an active ingredient in cosmetics to increase whitening efficacy .
Inhibition of Melanogenesis
The compound has been found to inhibit melanogenesis in normal human melanocytes and 3D human epidermal equivalents . This suggests that Sodium 3,4,5-Trimethoxycinnamate could be used in the treatment of conditions characterized by excessive melanin production .
Safety And Hazards
Sodium 3,4,5-Trimethoxycinnamate is not classified as hazardous according to OSHA Haz Com: CFR 1910.1200 . In case of inhalation, skin contact, eye contact, or ingestion, it is recommended to get medical advice/attention . It is also recommended to use personal protective equipment and prevent the product from entering drains .
properties
IUPAC Name |
sodium;(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O5.Na/c1-15-9-6-8(4-5-11(13)14)7-10(16-2)12(9)17-3;/h4-7H,1-3H3,(H,13,14);/q;+1/p-1/b5-4+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNDQKFLPUDASFN-FXRZFVDSSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NaO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium 3,4,5-Trimethoxycinnamate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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